Cas no 2228299-03-2 (2-amino-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-methylpropan-1-ol
• CAS No: 2228299-03-2
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6283682
• PubChem ID: 165969364
• Update Time: 2025-05-22

2-amino-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-methylpropan-1-ol
• EN300-1753193
• 2228299-03-2

• Inchi： 1S/C13H19NO2/c1-13(14,9-15)7-10-2-3-12-8-16-5-4-11(12)6-10/h2-3,6,15H,4-5,7-9,14H2,1H3
• InChI Key： STPKNBCFTSKOBI-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)CC(C)(CO)N

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-methylpropan-1-ol

Compound CAS No 2228299-03-2: 2-amino-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-methylpropan-1-ol

The compound with CAS No 2228299-03-2, known as 2-amino-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-methylpropan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzopyran ring system and an amino alcohol functional group. The benzopyran moiety, specifically the 3,4-dihydro derivative, contributes to the compound's stability and potential bioactivity. The presence of the amino alcohol group further enhances its versatility, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed coupling reactions and stereoselective reductions. These methods have not only improved the yield but also provided greater control over the stereochemistry of the product. The ability to synthesize this compound in enantiomerically pure form has opened new avenues for exploring its chiral properties and their implications in drug design.

In terms of biological activity, 2-amino-3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-methylpropanol has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. This suggests that the compound could serve as a lead molecule for the development of novel therapeutic agents.

The structural features of this compound also make it an attractive candidate for materials science applications. Its rigid benzopyran framework and hydroxyl group provide opportunities for polymerization and self-assembling behaviors. Researchers are actively investigating its potential as a building block for advanced materials with tailored optical and mechanical properties.

In conclusion, CAS No 2228299-03 represents a multifaceted molecule with significant potential across diverse scientific disciplines. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a key player in both academic research and industrial applications.